ethyl (2R)-2-amino-3-phenylpropanoate

• IUPAC Name: ethyl (2R)-2-amino-3-phenylpropanoate
• InChI: InChI=1S/C11H15NO2/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3/t10-/m1/s1
• InChI Key: CJGXMNONHNZEQQ-SNVBAGLBSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)N
• Isomeric SMILES: CCOC(=O)[C@@H](CC1=CC=CC=C1)N
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

Ethyl (2R)-2-amino-3-phenylpropanoate, also known as L-phenylalanine ethyl ester, is a non-proteinogenic amino acid ester that has gained significant attention in scientific research due to its potential therapeutic applications. It is a derivative of the essential amino acid phenylalanine and is synthesized through the esterification of phenylalanine with ethanol.

Mechanism of Action

The mechanism of action of ethyl (2R)-2-amino-3-phenylpropanoate is not fully understood. However, it is believed to act as a precursor to phenylethylamine, a neurotransmitter that is involved in the regulation of mood and behavior. Additionally, it has been shown to modulate the activity of glutamate receptors, which are involved in the regulation of synaptic plasticity and learning and memory.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its neuroprotective and mood-regulating effects. Additionally, it has been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl (2R)-2-amino-3-phenylpropanoate in lab experiments is that it is relatively easy to synthesize and is readily available. Additionally, it has been shown to have low toxicity and is generally well-tolerated in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on ethyl (2R)-2-amino-3-phenylpropanoate. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.
Conclusion
This compound is a non-proteinogenic amino acid ester that has gained significant attention in scientific research due to its potential therapeutic applications. It is synthesized through the esterification of phenylalanine with ethanol and has been shown to have neuroprotective and anti-inflammatory properties. While its mechanism of action is not fully understood, it may act as a precursor to phenylethylamine and modulate the activity of glutamate receptors. Further research is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

Ethyl (2R)-2-amino-3-phenylpropanoate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.